Cas no 156463-09-1 (L-Norvaline, 5-azido-)

• Product Name: L-Norvaline, 5-azido-
• CAS No: 156463-09-1
• MF: C₅H₁₀N₄O₂
• MW: 158.15850019455
• CID: 214659
• PubChem ID: 53662155
• Update Time: 2025-10-29

L-Norvaline, 5-azido- Chemical and Physical Properties

Names and Identifiers

• L-Norvaline, 5-azido-
• 5-Azido-L-norvaline
• [(4S)-4-amino-4-carboxybutyl]-diazonioazanide
• Nδ-Azido-D-Ornithine hydrochloride
• H-D-Orn(N3).HCl
• H-L-Orn(N3)-OH·HCl
• H-D-Orn(N3)-OH·HCl
• H-L-Orn(N3)-OH*HCI
• L-Azidonorvaline·HCl
• L-2-Amino-5-azido-pentanoic acid hydrochloride
• D-2-Amino-5-azido-pentanoic acid hydrochloride
• 156463-09-1
• Delta-azido-L-ornithine hydrochloride,delta-azido-L-norvaline hydrochloride,(S)-2-amino-5-azidopentanoic acid hydrochloride
• AKOS030212888
• (2S)-2-AMINO-5-AZIDOPENTANOIC ACID
• 5-Azidonorvaline
• EN300-7729844
• DTXSID40935463
• (S)-2-Amino-5-azidopentanoic acid hydrochloride
• Nδ-Azido-L-Ornithine hydrochloride≥ 99% (HPLC)
• Nδ-Azido-D-Ornithine hydrochloride≥ 99% (HPLC)

• Inchi： 1S/C5H10N4O2/c6-4(5(10)11)2-1-3-8-9-7/h4H,1-3,6H2,(H,10,11)/t4-/m0/s1
• InChI Key： AUARUCAREKTRCL-BYPYZUCNSA-N
• SMILES： OC([C@H](CCCN=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 158.0805
• Monoisotopic Mass: 158.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 112.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Norvaline, 5-azido-

L-Norvaline, 5-Azido: A Comprehensive Overview

L-Norvaline, 5-Azido (CAS No. 156463-09-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a derivative of L-norvaline, a naturally occurring amino acid, with a unique substitution at the fifth position of the carbon chain. The introduction of an azide group (-N₃) at this position imparts distinct chemical properties, making it a valuable molecule for various applications.

The chemical structure of L-Norvaline, 5-Azido consists of a five-carbon chain with an amino group (-NH₂) at the terminal end and a carboxylic acid group (-COOH) at the other end. The azide group is attached to the fifth carbon, which is also bonded to a methyl group (-CH₃). This configuration not only influences the compound's physical properties but also its reactivity in chemical reactions. The azide group, being highly reactive, plays a pivotal role in enabling this compound to participate in click chemistry reactions, particularly the Huisgen cycloaddition reaction.

Recent studies have highlighted the potential of L-Norvaline, 5-Azido in drug discovery and development. Its ability to act as a bioisostere for other amino acids makes it an attractive candidate for modifying existing drugs or designing new ones with improved pharmacokinetic profiles. For instance, researchers have explored its use as a building block for peptide synthesis, where it can be incorporated into peptide chains to enhance stability or alter bioactivity.

In addition to its role in peptide synthesis, L-Norvaline, 5-Azido has shown promise in the field of materials science. Its azide functionality enables it to participate in reactions that form covalent bonds with alkyne groups, leading to the creation of stable polymers and materials with tailored properties. This has opened up avenues for its application in the development of advanced materials for use in electronics, biotechnology, and medicine.

The synthesis of L-Norvaline, 5-Azido involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution reactions where an appropriate precursor is treated with sodium azide (NaN₃) under specific conditions. The stereochemistry of the compound must also be carefully controlled during synthesis to maintain its biological activity and functional properties.

From an analytical standpoint, L-Norvaline, 5-Azido can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for detailed analysis of its molecular structure and functional groups. Recent advancements in analytical techniques have further enhanced our ability to study this compound at a molecular level, providing deeper insights into its behavior in different chemical environments.

In terms of applications, L-Norvaline, 5-Azido has found utility in various industries beyond pharmaceuticals and materials science. For example, it is used as an intermediate in the synthesis of bioactive compounds and as a reagent in organic synthesis. Its versatility makes it a valuable tool for researchers working across diverse fields.

The growing interest in L-Norvaline, 5-Azido has led to increased research into its potential applications and mechanisms of action. Collaborative efforts between academic institutions and industry have resulted in groundbreaking discoveries that continue to expand our understanding of this compound's capabilities.